2-((4-Fluorophenyl)thio)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-(4-quinolin-8-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C22H21FN2O2S/c23-17-6-8-19(9-7-17)28-15-21(26)25-13-10-18(11-14-25)27-20-5-1-3-16-4-2-12-24-22(16)20/h1-9,12,18H,10-11,13-15H2
• InChI Key: YFUVJMYOFXCIIY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC3=C2N=CC=C3)C(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C22H21FN2O2S
• Molecular Weight: 396.5 g/mol

Description

2-((4-Fluorophenyl)thio)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)ethanone is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is also known as FQT, and it has been synthesized using different methods. In

Scientific Research Applications

Antibacterial and Antimycobacterial Applications

• Derivatives of N-substituted piperazinyl quinolones, which include compounds related to 2-((4-Fluorophenyl)thio)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)ethanone, have been synthesized and shown to exhibit moderate activity against Gram-positive bacteria and mycobacterium tuberculosis, with specific halogenated analogs demonstrating notable antibacterial and antimycobacterial activity (Gurunani et al., 2022).

Anticancer Applications

• 2-Phenyl-3-hydroxy-4(1H)-quinolinone derivatives, structurally similar to the compound of interest, have been found to inhibit mitosis progression in cancer cells. These compounds, particularly the thiophenol derivative, demonstrated an ability to inhibit microtubule formation, indicating potential anticancer activity (Řehulka et al., 2020).

Neuroleptic Activity

• A related series of 1-(4-fluorophenyl)-4-(1-piperidinyl)-1-butanones, substituted with various moieties, exhibited potent neuroleptic activity, comparable to haloperidol. These compounds may have implications in the development of treatments for neurological disorders (Sato et al., 1978).

Muscarinic Receptor Antagonist and β2-Adrenoceptor Agonist

• Biphenyl-2-yl-carbamic acid esters, which are structurally related to the compound , have shown high affinity for muscarinic acetylcholine receptors and β2-adrenoceptors, suggesting potential applications in treating conditions involving these receptors (Steinfeld et al., 2011).

Spectroscopic Characterization and Cytotoxic Studies

• Compounds structurally similar to 2-((4-Fluorophenyl)thio)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)ethanone have been synthesized and characterized spectroscopically. These compounds also underwent cytotoxic studies to understand their biological applications (Govindhan et al., 2017).

Analgesic and Neuroleptic Activity

• Research on 4-phenyl-4-piperidinols and related compounds, which have structural similarities, indicates the potential for concurrent interaction with opioid and dopamine receptors, suggesting combined analgesic and neuroleptic activity (Iorio et al., 1987).